N-dibenzo[b,d]furan-3-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide

• IUPAC Name: N-dibenzofuran-3-yl-2-(1-methylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15N3O2S/c1-21-9-8-19-18(21)24-11-17(22)20-12-6-7-14-13-4-2-3-5-15(13)23-16(14)10-12/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: WKNFVQKEYOTGEE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4O3
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

N-dibenzo[b,d]furan-3-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide, also known as DBT-ICTA, is a chemical compound that has gained attention in the scientific community for its potential applications in medical research. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of N-dibenzo[b,d]furan-3-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. HDAC inhibitors have been studied for their potential use in cancer treatment.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the production of reactive oxygen species (ROS), which can cause oxidative damage to cells. In addition, this compound has been shown to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

One advantage of using N-dibenzo[b,d]furan-3-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide in lab experiments is its potential as an anticancer agent. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer cells. Another advantage is its potential as an antifungal agent. This compound has been shown to have antifungal activity against various fungal species, including Candida albicans. One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity of this compound and its potential side effects.

Future Directions

There are several future directions for research on N-dibenzo[b,d]furan-3-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide. One direction is to further study its mechanism of action and its potential as an HDAC inhibitor. Another direction is to study its potential as an anti-inflammatory agent and its effects on the immune system. Additionally, further studies are needed to determine the toxicity of this compound and its potential side effects. Finally, future studies could focus on developing new synthesis methods for this compound and its derivatives.

Scientific Research Applications

N-dibenzo[b,d]furan-3-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide has been studied for its potential applications in medical research. It has been shown to have anticancer properties and can inhibit the growth of various cancer cells. This compound has also been studied for its potential use as an antifungal agent. In addition, this compound has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.